N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide

• IUPAC Name: N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C13H14N2O2S/c1-9-6-12(14-17-9)13(16)15(11-2-3-11)7-10-4-5-18-8-10/h4-6,8,11H,2-3,7H2,1H3
• InChI Key: VTQWVWXAACDLOW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C(=O)N(CC2=CSC=C2)C3CC3
• Molecular Formula: C13H14N2O2S
• Molecular Weight: 262.33 g/mol

Description

“N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide” is a chemical compound with the molecular formula C12H12N2O2S. Isoxazole is a five-membered heterocyclic moiety commonly found in many commercially available drugs.

Molecular Structure Analysis

The molecular structure of “N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide” is defined by its molecular formula C12H12N2O2S. Further details about its structure would require more specific information or advanced analytical techniques.

Physical And Chemical Properties Analysis

The molecular weight of “N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide” is 248.3. Further details about its physical and chemical properties would require more specific information or advanced analytical techniques.

Scientific Research Applications

Antimicrobial Activity

Isoxazole derivatives, including N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide , have been studied for their antimicrobial properties. Research indicates that these compounds can be potent antibacterial agents against strains like S. aureus and E. coli. .

Antioxidant Properties

These isoxazole compounds have also shown promising results as antioxidants. They are capable of scavenging free radicals, which are harmful to biological systems. .

Anticancer and Antitumor Applications

The isoxazole ring is a common feature in many pharmacologically active compounds with anticancer and antitumor activities. The ability of N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide to interact with biological targets can be exploited in the development of new cancer therapies. .

Drug Development

The versatility of isoxazole derivatives makes them valuable scaffolds in drug development. They can be modified to enhance their pharmacokinetic and pharmacodynamic profiles, making them suitable candidates for therapeutic drugs. .

Medicinal Chemistry Exploration

In medicinal chemistry, isoxazole derivatives are explored for their potential to act as lead compounds. Their interactions with various enzymes and receptors can lead to the discovery of new drugs with specific mechanisms of action. .

Density Functional Theory (DFT) Analysis

DFT analysis is a computational method used to study the electronic structure of molecules like N-cyclopropyl-5-methyl-N-(thiophen-3-ylmethyl)isoxazole-3-carboxamide . .

Synthesis of New Derivatives

The compound’s structure allows for the synthesis of a variety of new derivatives with potential biological activities. .

Bioactivity Studies

Isoxazole derivatives are often subjected to bioactivity studies to evaluate their therapeutic potential. .

Future Directions

Isoxazole and its derivatives have significant applications in the field of drug discovery. Therefore, the development of new synthetic strategies, particularly eco-friendly ones, is of great importance. Furthermore, the exploration of their potential biological activities can lead to the discovery of new therapeutic agents.

Mechanism of Action

Isoxazoles

are a class of organic compounds that contain a five-membered heterocyclic ring with one oxygen atom and one nitrogen atom . They have been found to possess a wide range of biological activities, including analgesic, anti-inflammatory, anticancer, antimicrobial, antiviral, anticonvulsant, antidepressant, and immunosuppressant properties . The substitution of various groups on the isoxazole ring imparts different activities .